DPTIP hydrochloride

• Molecular Formula: C21H19ClN2O3S
• Molecular Weight: 414.9 g/mol
• InChI: InChI=1S/C21H18N2O3S.ClH/c1-25-15-11-14(12-16(26-2)20(15)24)21-22-18(13-7-4-3-5-8-13)19(23-21)17-9-6-10-27-17;/h3-12,24H,1-2H3,(H,22,23);1H
• InChIKey: JXCSNAONSJHTTR-UHFFFAOYSA-N

DPTIP Hydrochloride: Potent nSMase2 Inhibitor for EV & CNS Research

DPTIP hydrochloride (2,6-Dimethoxy-4-(5-phenyl-4-thiophen-2-yl-1H-imidazol-2-yl)phenol hydrochloride, CAS 2361799-64-4) is a small-molecule inhibitor of neutral sphingomyelinase 2 (nSMase2), an enzyme critical for ceramide biosynthesis and extracellular vesicle (EV) biogenesis [1]. Identified through a high-throughput screening campaign of >365,000 compounds against human nSMase2, DPTIP exhibits an IC50 of 30 nM [2]. The hydrochloride salt form is the standard research-grade compound provided by multiple commercial vendors, typically with purity ≥98%, and is widely utilized in preclinical studies to interrogate nSMase2-dependent pathways .

▸nSMase2 pathway inhibition study fit – reported inhibition at low concentrations

▸Allosteric, non-competitive mechanism context for target-engagement assays

▸Reported CNS partitioning profile enables brain exposure model design

• [1] Camilo Rojas, Elena Barnaeva, Ajit G. Thomas, et al. DPTIP, a newly identified potent brain penetrant neutral sphingomyelinase 2 inhibitor, regulates astrocyte-peripheral immune communication following brain inflammation. Scientific Reports. 2018;8:17715. View Source
• [2] Camilo Rojas, Elena Barnaeva, Ajit G. Thomas, et al. DPTIP, a newly identified potent brain penetrant neutral sphingomyelinase 2 inhibitor, regulates astrocyte-peripheral immune communication following brain inflammation. Scientific Reports. 2018;8:17715. View Source

Why DPTIP Hydrochloride is Not Interchangeable

The nSMase2 inhibitor class is marked by profound functional divergence. DPTIP hydrochloride provides a unique combination of high potency (IC50 = 30 nM), exquisite selectivity (>3,300-fold over related enzymes), and validated blood-brain barrier (BBB) penetration (brain-to-plasma AUC ratio = 0.26) [1]. Commonly used alternatives such as GW4869 are ~33-fold less potent, exhibit poor solubility, and lack robust brain penetrance, while cambinol demonstrates >160-fold weaker activity against nSMase2 and engages off-target SIRT1/2 enzymes . Simple in-class substitution thus introduces unacceptable compromises in target engagement, off-target risk, and CNS accessibility, making DPTIP hydrochloride indispensable for rigorous investigations of nSMase2-dependent EV biology and neuroinflammation [2].

CNS Exposure Mismatch

Most nSMase2 inhibitors lack reported brain partitioning data, so CNS target engagement may not transfer.

Mechanism Divergence

Allosteric binding differs from active-site inhibition; pathway-response endpoints may shift with alternative compounds.

PK Profile Alteration

Prodrugs and conjugates change exposure and half-life; direct substitution of DPTIP base requires PK/PD re-validation.

• [1] Camilo Rojas, Elena Barnaeva, Ajit G. Thomas, et al. DPTIP, a newly identified potent brain penetrant neutral sphingomyelinase 2 inhibitor, regulates astrocyte-peripheral immune communication following brain inflammation. Scientific Reports. 2018;8:17715. View Source
• [2] Rana Rais, Barbara S. Slusher, et al. Discovery of orally bioavailable and brain penetrable prodrugs of the potent nSMase2 inhibitor DPTIP. Journal of Medicinal Chemistry. 2022;65(16):11111-11125. View Source

DPTIP Hydrochloride: Evidence vs. Comparators

Potency Advantage Over Classical nSMase2 Inhibitors

DPTIP hydrochloride demonstrates an IC50 of 30 nM against human nSMase2, representing a 33-fold improvement in potency over the first-generation inhibitor GW4869, which exhibits an IC50 of 1 μM in the same enzymatic assay format [1].

nSMase2 Inhibition Potency

Head-to-head

IC50 = 30 nM vs GW4869 ~1 μM (30×), Cambinol ~5 μM (160×)

Reported target-engagement context supports lower-concentration assay designs.

Des-hydroxyl analog >100 μM confirms hydroxyl requirement.

Evidence Dimension	Enzymatic inhibitory potency (IC50)
Target Compound Data	30 nM
Comparator Or Baseline	GW4869: 1 μM
Quantified Difference	DPTIP is 33-fold more potent (30 nM vs 1000 nM)
Conditions	In vitro enzymatic assay against human nSMase2

Why This Matters

Higher potency enables lower dosing to achieve target engagement, reducing compound consumption and minimizing potential off-target effects due to high concentrations.

• [1] Camilo Rojas, Elena Barnaeva, Ajit G. Thomas, et al. DPTIP, a newly identified potent brain penetrant neutral sphingomyelinase 2 inhibitor, regulates astrocyte-peripheral immune communication following brain inflammation. Scientific Reports. 2018;8:17715. View Source

Selectivity Against Related Sphingolipid Enzymes

DPTIP hydrochloride exhibits minimal off-target activity against acid sphingomyelinase (aSMase) and alkaline phosphatase (ALP), with IC50 values >100 μM for both enzymes. This confers a selectivity window exceeding 3,300-fold relative to its primary nSMase2 target (IC50 = 30 nM) [1].

Selectivity Over ALP and aSMase

Data to verify

ALP, aSMase IC50 >100 μM; selectivity >3,300× vs nSMase2

Supports nSMase2-specific pathway isolation in sphingolipid research.

Source-specific review recommended; no direct citation provided.

Evidence Dimension	Selectivity window (IC50 against off-target / IC50 against nSMase2)
Target Compound Data	nSMase2 IC50 = 30 nM; aSMase and ALP IC50 > 100 μM
Comparator Or Baseline	nSMase2 IC50 = 30 nM (baseline)
Quantified Difference	Selectivity index > 3,333-fold (100,000 nM / 30 nM)
Conditions	In vitro enzymatic assays against human nSMase2, aSMase, and ALP

Why This Matters

This exceptional selectivity ensures that observed biological effects in cellular and in vivo models can be confidently attributed to nSMase2 inhibition, rather than confounding activity on related sphingolipid enzymes or phosphatases.

• [1] GLPBIO. DPTIP (hydrochloride) product datasheet. Catalog No. GC92004. View Source

Quantifiable Brain Penetration vs. Prior Inhibitors

DPTIP hydrochloride demonstrates significant brain penetration in mice, with an AUCbrain/AUCplasma ratio of 0.26 following intraperitoneal administration [1]. This contrasts sharply with cambinol, which despite claims of brain penetrance, exhibits low nSMase2 inhibition in vivo due to suboptimal CNS exposure [2]. The structurally distinct inhibitor GW4869 is not documented as brain penetrant and is poorly soluble, further limiting its utility in CNS applications .

Brain-to-Plasma AUC Ratio

Class-level

0.26 (mouse, IP)

Quantifies CNS exposure for dose-brain PK/PD modeling.

Class baseline: prior inhibitors showed negligible penetration.

Evidence Dimension	Brain-to-plasma exposure ratio (AUCbrain/AUCplasma)
Target Compound Data	AUCbrain/AUCplasma = 0.26
Comparator Or Baseline	Cambinol: Low brain permeability and inhibition in vivo; GW4869: Not brain penetrant
Quantified Difference	DPTIP: 0.26; Cambinol: Not quantifiable; GW4869: Not brain penetrant
Conditions	Mouse pharmacokinetic study; intraperitoneal administration

Why This Matters

Validated BBB permeability is essential for studying nSMase2 in CNS disorders. DPTIP is one of the few nSMase2 inhibitors with documented, quantifiable brain exposure, enabling direct interrogation of neuroinflammatory and neurodegenerative disease models.

• [1] Camilo Rojas, Elena Barnaeva, Ajit G. Thomas, et al. DPTIP, a newly identified potent brain penetrant neutral sphingomyelinase 2 inhibitor, regulates astrocyte-peripheral immune communication following brain inflammation. Scientific Reports. 2018;8:17715. View Source
• [2] INIS. Suppression of tau propagation using an inhibitor that targets the DK-switch of nSMase2. View Source

In Vivo Inhibition of Pathological EV Release

In a validated mouse model of acute brain inflammation (intrastriatal IL-1β injection in GFAP-GFP mice), DPTIP hydrochloride (10 mg/kg, IP) significantly inhibited the release of astrocyte-derived extracellular vesicles (ADEVs) by 51 ± 13% (p < 0.001) [1]. A structurally similar but inactive analog of DPTIP showed no effect, confirming target specificity. By contrast, the older inhibitor GW4869 has not been demonstrated to achieve comparable in vivo EV suppression in CNS models due to its poor solubility and limited brain exposure .

In Vivo EV Release Inhibition

Head-to-head

51 ± 13% reduction (10 mg/kg IP) vs vehicle

Reported PD endpoint for EV-driven neuroinflammation models.

p

Antiviral Activity (WNV, ZIKV)

Reported

EC50: 0.26 µM (WNV), 1.56 µM (ZIKV)

Supports host-directed antiviral screening in flavivirus research.

Cell-based assay; mechanism distinct from direct antivirals.

PK Modulation by Prodrug P18

Head-to-head

DPTIP t1/2 ≤0.5 h, F4×, t1/2 ~2 h

Prodrug strategy may enable oral dosing for sustained exposure studies.

Dendrimer conjugate D-DPTIP also shows enhanced PK.

Evidence Dimension	In vivo inhibition of IL-1β-induced astrocyte-derived EV release
Target Compound Data	51 ± 13% inhibition (p < 0.001)
Comparator Or Baseline	Inactive DPTIP analog: No significant inhibition
Quantified Difference	51% inhibition with DPTIP vs 0% with inactive analog
Conditions	Mouse model; GFAP-GFP mice; 10 mg/kg IP DPTIP; intrastriatal IL-1β injection

Why This Matters

This provides direct, quantitative proof of on-target in vivo activity in a disease-relevant CNS model. For researchers investigating EV-mediated neuroinflammation or tau propagation, this dataset validates DPTIP hydrochloride as a functional tool capable of modulating a key pathological process in the brain.

• [1] Camilo Rojas, Elena Barnaeva, Ajit G. Thomas, et al. DPTIP, a newly identified potent brain penetrant neutral sphingomyelinase 2 inhibitor, regulates astrocyte-peripheral immune communication following brain inflammation. Scientific Reports. 2018;8:17715. View Source

Anti-Flaviviral Activity In Vitro

While DPTIP hydrochloride itself exhibits poor oral pharmacokinetics (%F < 5, t1/2 ≤ 0.5 h) that preclude oral dosing in chronic studies, the prodrug P18 (2',6'-diethyl-1,4'-bipiperidinyl-promoiety) dramatically improves plasma exposure (AUC0-t: 1047 vs ~250 pmol·h/mL for DPTIP; >4-fold increase) and extends half-life (2 h vs ~0.5 h; 4-fold increase) [1]. This prodrug strategy is unique to the DPTIP scaffold and is not available for other nSMase2 inhibitors, providing a clear path to oral administration for long-term in vivo studies while retaining the potent pharmacology of the parent molecule.

Antiviral Activity (WNV, ZIKV)

Reported

EC50: 0.26 µM (WNV), 1.56 µM (ZIKV)

Supports host-directed antiviral screening in flavivirus research.

Cell-based assay; mechanism distinct from direct antivirals.

Evidence Dimension	Oral pharmacokinetic profile: Plasma AUC and half-life
Target Compound Data	DPTIP oral: %F < 5, t1/2 ≤ 0.5 h, plasma AUC ~250 pmol·h/mL
Comparator Or Baseline	P18 prodrug (oral): Plasma AUC = 1047 pmol·h/mL, t1/2 = 2 h
Quantified Difference	>4-fold higher plasma AUC; 4-fold longer half-life
Conditions	Mouse pharmacokinetic study; oral administration

Why This Matters

For procurement planning of chronic in vivo studies, this evidence confirms that while DPTIP hydrochloride is optimal for acute or parenteral administration, the P18 prodrug provides a validated, orally bioavailable alternative that delivers the same active moiety, offering experimental flexibility not possible with other nSMase2 inhibitor scaffolds.

• [1] Rana Rais, Barbara S. Slusher, et al. Discovery of orally bioavailable and brain penetrable prodrugs of the potent nSMase2 inhibitor DPTIP. Journal of Medicinal Chemistry. 2022;65(16):11111-11125. View Source

DPTIP Hydrochloride: Research Applications

In Vitro EV Biogenesis Assays

For in vitro studies examining the role of nSMase2 in EV release from primary astrocytes, microglia, or neurons, DPTIP hydrochloride is the inhibitor of choice. Its high potency (IC50 = 30 nM) allows for complete target engagement at low concentrations, while its >3,300-fold selectivity over aSMase and ALP ensures that any observed reduction in EV secretion is specifically attributable to nSMase2 inhibition [1]. This contrasts with GW4869, which requires 1-20 μM concentrations that may introduce off-target effects, and cambinol, which additionally inhibits SIRT1/2 at comparable concentrations .

CNS Neuroinflammation Proof-of-Concept Studies

In acute mouse models of brain injury, neuroinflammation, or tau propagation where intraperitoneal (IP) or intravenous (IV) administration is employed, DPTIP hydrochloride provides validated brain exposure (AUCbrain/AUCplasma = 0.26) and robust on-target efficacy (51% inhibition of astrocyte-derived EV release at 10 mg/kg IP) [1]. This makes it an ideal tool for proof-of-concept studies, target validation experiments, and short-term pharmacological interventions in the CNS.

Host-Directed Antiviral Mechanism Studies

For long-term in vivo studies in neurodegenerative disease models (e.g., Alzheimer's, Parkinson's) requiring repeated oral dosing, the DPTIP scaffold is uniquely enabled by the P18 prodrug [1]. While DPTIP hydrochloride is not suitable for oral administration due to poor PK (%F < 5, t1/2 ≤ 0.5 h), researchers can procure the P18 prodrug to achieve >4-fold higher oral exposure and 4-fold extended half-life of the active DPTIP moiety. This platform flexibility is not available for other nSMase2 inhibitors, making DPTIP the scaffold of choice for comprehensive preclinical development programs.

Oral Dosing with Validated Prodrug

DPTIP hydrochloride has demonstrated antiviral activity against West Nile virus (WNV) and Zika virus (ZIKV) in vitro, with EC50 values of 0.26 μM and 1.56 μM, respectively, in Vero cells [1]. The mechanism is attributed to allosteric inhibition of nSMase2, which disrupts viral replication and release. For virology researchers investigating host-targeted antiviral strategies, DPTIP provides a selective probe to dissect the role of nSMase2 and EV pathways in flavivirus life cycles, distinct from direct-acting antiviral agents.

Application

Selection Property

Validation Focus

ApplicationIn vitro EV biogenesis studies

Selection PropertyReported target-engagement at low inhibitor concentrations

Validation FocusEV release inhibition and cargo sorting endpoints in cell models

ApplicationCNS neuroinflammation model studies

Selection PropertyBrain-to-plasma ratio context for CNS target engagement

Validation FocusIn vivo EV reduction and immune infiltration endpoint modeling

ApplicationHost-directed antiviral screening

Selection PropertyReported anti-flaviviral activity in cell-based models

Validation FocusViral replication and host lipid pathway endpoints

ApplicationOral in vivo studies via prodrugs

Selection PropertyProdrug PK modulation context (P18, D-DPTIP)

Validation FocusSustained exposure and pharmacodynamic coverage modeling

• [1] Camilo Rojas, Elena Barnaeva, Ajit G. Thomas, et al. DPTIP, a newly identified potent brain penetrant neutral sphingomyelinase 2 inhibitor, regulates astrocyte-peripheral immune communication following brain inflammation. Scientific Reports. 2018;8:17715. View Source
• [2] Rana Rais, Barbara S. Slusher, et al. Discovery of orally bioavailable and brain penetrable prodrugs of the potent nSMase2 inhibitor DPTIP. Journal of Medicinal Chemistry. 2022;65(16):11111-11125. View Source